Cas no 2228381-18-6 (tert-butyl N-{2-hydroxy-5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-3-methoxyphenyl}carbamate
• CAS No: 2228381-18-6
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• CID: 6597729
• PubChem ID: 165623786
• Update Time: 2025-05-21

tert-butyl N-{2-hydroxy-5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-3-methoxyphenyl}carbamate
• 2228381-18-6
• EN300-1897756
• tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-3-methoxyphenyl}carbamate

• Inchi： 1S/C18H27NO5/c1-16(2,3)24-15(22)19-12-7-11(8-13(23-6)14(12)21)18(10-20)9-17(18,4)5/h7-8,20-21H,9-10H2,1-6H3,(H,19,22)
• InChI Key： CUUOJCPKDCVFFH-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C(=C(C=2)NC(=O)OC(C)(C)C)O)OC)CC1(C)C

Computed Properties

• Exact Mass: 337.18892296g/mol
• Monoisotopic Mass: 337.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-{2-hydroxy-5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-3-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-hydroxy-5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-3-methoxyphenyl}carbamate (CAS No. 2228381-18-6)

The compound tert-butyl N-{2-hydroxy-5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-3-methoxyphenyl}carbamate (CAS No. 2228381-18-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and hydroxymethyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for tert-butyl carbamate derivatives has surged, driven by their versatility in medicinal chemistry. The presence of a methoxy group and a hydroxy substituent in this compound enhances its solubility and reactivity, making it suitable for coupling reactions in peptide synthesis and other organic transformations. This aligns with the growing trend of green chemistry, where scientists seek eco-friendly and efficient synthetic routes.

The CAS No. 2228381-18-6 compound has also garnered attention in the field of precision medicine, as its structural motifs are found in several investigational drugs. For instance, similar cyclopropyl-containing molecules have shown promise in modulating immune responses, a hot topic in autoimmune disease research. This connection to cutting-edge therapeutic areas makes it a subject of frequent searches in academic databases and AI-driven drug discovery platforms.

From a synthetic perspective, the tert-butyl protecting group in this molecule is a key feature, offering stability during multi-step reactions. This is particularly relevant in the context of high-throughput screening, where robust intermediates are essential. Additionally, the compound’s hydroxymethyl functionality allows for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies.

Another area of interest is the compound’s potential role in catalysis. Recent studies highlight how cyclopropyl moieties can influence reaction pathways, making them valuable in asymmetric synthesis. This ties into the broader search for sustainable catalysts, a trending topic in chemical research. As such, tert-butyl N-{2-hydroxy-5-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-3-methoxyphenyl}carbamate could play a pivotal role in developing novel catalytic systems.

In summary, CAS No. 2228381-18-6 represents a multifaceted compound with applications spanning drug development, agrochemicals, and catalysis. Its structural complexity and functional groups align with current research priorities, including green chemistry, precision medicine, and sustainable synthesis. As the scientific community continues to explore its potential, this molecule is poised to remain a focal point in innovative chemical research.